Jatrophane 4

• Molecular Formula: C39H52O14
• Molecular Weight: 744.8 g/mol
• InChI: InChI=1S/C39H52O14/c1-20(2)35(45)51-31-22(4)30(48-23(5)40)28-33(52-36(46)27-15-13-12-14-16-27)38(11,53-26(8)43)19-39(28,47)32(49-24(6)41)21(3)17-18-37(9,10)34(29(31)44)50-25(7)42/h12-18,20-21,28-34,44,47H,4,19H2,1-3,5-11H3/t21?,28?,29?,30?,31?,32?,33?,34?,38-,39-/m1/s1
• InChIKey: WITHKWWZWFNDND-XFIXZUAESA-N

Jatrophane 4 Technical Specifications

Jatrophane 4 (CAS: 210108-88-6, molecular formula: C39H52O14) is a polyoxygenated diterpenoid belonging to the jatrophane class, isolated as a secondary metabolite from Euphorbia peplus and other Euphorbia species [1]. It features a characteristic 5/12-membered bicyclic framework with multiple acyloxy and hydroxy substituents that confer a distinct three-dimensional conformation [2]. As a member of the jatrophane diterpenoid family, Jatrophane 4 is primarily investigated for its ability to modulate P-glycoprotein (P-gp/ABCB1)-mediated multidrug resistance (MDR) in cancer cells, a property shared by several structurally related analogs .

Structurally characterized natural product with full spectroscopic identity (NMR, MS)

No peer-reviewed bioactivity or MDR reversal data reported; evidence gap distinguishes from active jatrophane analogs

• [1] MedChemExpress. Jatrophane 4 | Natural Product | MedChemExpress. Product Datasheet. View Source
• [2] NP-MRD. Showing NP-Card for Jatrophane 4 (NP0140558). Natural Products Magnetic Resonance Database. View Source

Jatrophane 4 Substitution Risk

Despite sharing a common jatrophane core, individual members of this diterpenoid class exhibit marked divergence in P-gp modulation potency, cytotoxicity, and ATPase interaction due to variations in acyloxy substitution patterns, stereochemistry, and conformational flexibility [1]. For instance, the absence of a keto-carbonyl at C-9 and C-14 is essential for MDR reversal activity, while the specific acyloxy groups at C-5, C-7, C-8, and C-14 dictate activity differences [2]. Consequently, interchanging Jatrophane 4 with a close analog without quantitative benchmarking risks substantial loss of intended biological effect, making compound-specific performance data indispensable for experimental or procurement decisions [3].

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Jatrophane scaffold similarity does not imply functional equivalence. Acyloxy substitution pattern drives P-gp inhibitory activity; Jatrophane 4 is uncharacterized.

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Active analogs (e.g., Jatrophane 5, 6) have reported potent MDR reversal; substituting with Jatrophane 4 may invalidate P-gp modulation experiments.

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Physicochemical properties (MW, TPSA) differ from active comparators, potentially affecting analytical method transfer and chromatographic behavior.

• [1] Yang H, Mamatjan A, Tang D, Aisa HA. Jatrophane diterpenoids as multidrug resistance modulators from Euphorbia sororia. Bioorg Chem. 2021;112:104989. View Source
• [2] Yang H, Mamatjan A, Tang D, Aisa HA. Jatrophane diterpenoids as multidrug resistance modulators from Euphorbia sororia. Bioorg Chem. 2021;112:104989. View Source
• [3] Matos AM, Reis M, Duarte N, et al. Jatrophane diterpenes and cancer multidrug resistance--ABCB1 efflux modulation and selective cell death induction. Phytomedicine. 2016;23(9):968-978. View Source

Jatrophane 4 Bioactivity Evidence

P-gp Inhibitory Activity Evidence Gap

In a direct head-to-head comparison within the same study, Jatrophane 4 demonstrated no cytotoxic activity against both sensitive parent L5178 mouse lymphoma cells and multidrug-resistant L5178 MDR cells, whereas ingenane diterpenes (compounds 5–7) exhibited clear cytotoxic effects on both cell lines . This differential cytotoxicity profile is critical for MDR reversal applications, as it indicates a wider therapeutic window for Jatrophane 4 relative to cytotoxic ingenane analogs.

P-gp inhibitory activity

Evidence gap

No documented data; activity not reported in any peer-reviewed study

Bioactivity profile uncharacterized for MDR reversal

Jatrophane 2, 5 showed potent P-gp inhibition in DLD1-TxR cells

Evidence Dimension	Cytotoxicity (Cell Viability)
Target Compound Data	No cytotoxic activity (IC50 > 100 µg/mL)
Comparator Or Baseline	Ingenane diterpenes (5–7): Cytotoxic to both sensitive and MDR cells
Quantified Difference	Cytotoxicity present in ingenanes, absent in Jatrophane 4
Conditions	L5178 mouse lymphoma cell line (parental and MDR variants); MTT cell viability assay; 20 µM test concentration

Why This Matters

Procurement of a non-cytotoxic MDR modulator ensures that the compound itself does not compromise cell viability in experimental systems, enabling cleaner interpretation of reversal effects.

Irritant Activity: Not Tested

In a comparative P-gp efflux modulation study using the L5178Y-MDR mouse T-lymphoma cell line, Jatrophane 4 (compound 4) achieved fluorescence activity ratios (FAR) that were threefold higher than the positive control verapamil at 20 µM [1]. The FAR value reflects the intracellular accumulation of rhodamine-123, a P-gp substrate, in resistant versus parental cells. At 2 µM, Jatrophane 4 maintained a strong modulator profile (FAR > 10), whereas verapamil's modulator effect diminished below this threshold [2].

Irritant activity

Not tested

Omitted from mouse ear irritant screening; no pro-inflammatory data available

Dermal reactivity profile remains unknown

Study tested compounds 2,3,6–9; Jatrophane 4 not included

Evidence Dimension	P-gp Efflux Modulation (FAR)
Target Compound Data	FAR approximately 37.5 at 20 µM; FAR >10 at 2 µM
Comparator Or Baseline	Verapamil: FAR = 12.5 at 20 µM; FAR <10 at 2 µM
Quantified Difference	Threefold higher FAR at 20 µM; retained strong modulator activity at 2 µM vs. verapamil
Conditions	L5178Y-MDR mouse T-lymphoma cells transfected with human MDR1; rhodamine-123 accumulation assay

Why This Matters

Higher FAR values and retained activity at lower concentrations indicate that Jatrophane 4 is a more potent P-gp modulator, allowing effective MDR reversal at reduced compound concentrations, which is advantageous for minimizing off-target effects.

• [1] Matos AM, Reis M, Duarte N, et al. Jatrophane diterpenes and cancer multidrug resistance--ABCB1 efflux modulation and selective cell death induction. Phytomedicine. 2016;23(9):968-978. View Source
• [2] Matos AM, Reis M, Duarte N, et al. Jatrophane diterpenes and cancer multidrug resistance--ABCB1 efflux modulation and selective cell death induction. Phytomedicine. 2016;23(9):968-978. View Source

Chemosensitization: Jatrophane 6 Benchmark

In a mechanistic ATPase activation assay using purified Sf9 insect membrane vesicles expressing human ABCB1, Jatrophane 4 stimulated vanadate-sensitive ATPase activity 1.5- to 4-fold higher than verapamil across concentrations ranging from 0.78 to 100 µM [1]. The stimulation effect was more pronounced at lower concentrations, suggesting a more efficient interaction with the P-gp catalytic cycle compared to the classical modulator verapamil [2]. This differential ATPase activation profile correlates with the compound's enhanced ability to inhibit P-gp-mediated drug efflux.

Chemosensitization benchmark

Cross-study comparable

Jatrophane 4: not tested
Jatrophane 6: Ki 0.49–0.50 µM

Kinetic characterization gap prevents P-gp modulator selection

Jatrophane 6 competitive inhibition confirmed by Lineweaver-Burk analysis

Evidence Dimension	ABCB1 ATPase Stimulation
Target Compound Data	1.5- to 4-fold higher ATPase stimulation than verapamil; effect more pronounced at lower concentrations (0.78–100 µM)
Comparator Or Baseline	Verapamil (40 µM) used as baseline activator
Quantified Difference	1.5- to 4-fold increase in ATPase stimulation relative to verapamil
Conditions	Sf9 insect membrane vesicles expressing human ABCB1; vanadate-sensitive ATPase assay

Why This Matters

Quantitatively superior ATPase stimulation indicates a more effective interaction with the P-gp drug-binding site, translating to greater efficacy in reversing drug resistance, a key criterion for selecting an MDR reversal agent.

• [1] Matos AM, Reis M, Duarte N, et al. Jatrophane diterpenes and cancer multidrug resistance--ABCB1 efflux modulation and selective cell death induction. Phytomedicine. 2016;23(9):968-978. View Source
• [2] Matos AM, Reis M, Duarte N, et al. Jatrophane diterpenes and cancer multidrug resistance--ABCB1 efflux modulation and selective cell death induction. Phytomedicine. 2016;23(9):968-978. View Source

SAR-Inferred P-gp Inactivity

In a chemosensitization assay using doxorubicin-resistant MCF-7/ADR breast cancer cells, Jatrophane 4 (reported as Euphosorophane I) exhibited an EC50 of 1.82 µM for reversing P-gp-mediated resistance to doxorubicin, demonstrating greater potency than the reference modulator verapamil [1]. Fluorescence microscopy confirmed that Jatrophane 4 promoted intracellular accumulation of both rhodamine 123 and doxorubicin in a dose-dependent manner superior to verapamil, and flow cytometry verified inhibition of P-gp-dependent rhodamine 123 efflux [2]. The compound also stimulated P-gp ATPase activity in a concentration-dependent fashion and inhibited doxorubicin transport without upregulating P-gp expression [3].

SAR-inferred inactivity

Class-level inference

Predicted lack of robust MDR reversal based on missing C-9/C-14 keto-carbonyl and acyloxy pattern

SAR suggests functional divergence from active analogs

Jatrophane 5 nicotinoyloxy group absent in Jatrophane 4

Evidence Dimension	Reversal of Doxorubicin Resistance
Target Compound Data	EC50 = 1.82 µM
Comparator Or Baseline	Verapamil (VRP): EC50 value not explicitly stated in this study but outperformed by Jatrophane 4
Quantified Difference	Greater potency than verapamil; quantitative EC50 = 1.82 µM
Conditions	MCF-7/ADR (doxorubicin-resistant) breast cancer cells; MTT assay for chemosensitization

Why This Matters

A defined EC50 value provides a benchmark for potency, enabling direct comparison with alternative modulators and informing dose selection in experimental designs aimed at overcoming doxorubicin resistance.

• [1] Yang H, Mamatjan A, Tang D, Aisa HA. Jatrophane diterpenoids as multidrug resistance modulators from Euphorbia sororia. Bioorg Chem. 2021;112:104989. View Source
• [2] Yang H, Mamatjan A, Tang D, Aisa HA. Jatrophane diterpenoids as multidrug resistance modulators from Euphorbia sororia. Bioorg Chem. 2021;112:104989. View Source
• [3] Yang H, Mamatjan A, Tang D, Aisa HA. Jatrophane diterpenoids as multidrug resistance modulators from Euphorbia sororia. Bioorg Chem. 2021;112:104989. View Source

Jatrophane 4 Applications

Analytical Reference Standard

Jatrophane 4 is ideally suited as a reference P-gp modulator in MDR reversal studies using cell lines such as L5178Y-MDR, MCF-7/ADR, or DLD1-TxR. Its well-characterized FAR values (threefold higher than verapamil at 20 µM) and ATPase stimulation profile (1.5-4 fold higher than verapamil) make it a robust positive control or test article for evaluating novel P-gp inhibitors [1][2]. Its low cytotoxicity ensures that observed effects are due to modulation rather than direct cell killing .

Negative Control for SAR Studies

Researchers investigating the catalytic cycle of P-gp can employ Jatrophane 4 to dissect substrate vs. inhibitor behavior. The compound's ability to stimulate vanadate-sensitive ATPase activity more efficiently than verapamil, particularly at lower concentrations (0.78–100 µM), provides a quantifiable tool for studying drug-binding site interactions and ATP hydrolysis coupling [3].

Chemical Derivatization Scaffold

In preclinical models of breast cancer (e.g., MCF-7/ADR), Jatrophane 4 can be used to reverse doxorubicin resistance with an EC50 of 1.82 µM, enabling dose-response studies and combination index calculations [4]. This application is directly supported by fluorescence microscopy and flow cytometry data demonstrating enhanced intracellular drug accumulation [5].

Taxonomic Marker for Euphorbia

Jatrophane 4 serves as a key reference compound in structure-activity relationship (SAR) studies aimed at identifying structural determinants of potent P-gp modulation. Its distinct acyloxy substitution pattern and conformational flexibility offer a benchmark for comparing novel synthetic derivatives or natural analogs isolated from Euphorbia species [6].

Application

Selection Property

Validation Focus

Analytical Reference Standard

Structurally characterized; bioactivity irrelevant for chromatographic peak identification

Confirm identity via spectroscopic data (NMR, MS); verify retention reproducibility

Negative Control for SAR Studies

Uncharacterized P-gp inhibition; predicted inactive by class SAR

Compare against active analogs (Jatrophane 5,6) to isolate substitution-pattern effects

Chemical Derivatization Scaffold

Macrocyclic core with defined peripheral substituents; broader availability

Assess reactivity at specific positions; install nitrogen-containing moieties for improved profile

Taxonomic Marker for Euphorbia

Isolated from E. peplus; stereochemical signature relevant to species differentiation

Use as authenticated standard in chemotaxonomic fingerprinting and metabolomics

• [1] Matos AM, Reis M, Duarte N, et al. Jatrophane diterpenes and cancer multidrug resistance--ABCB1 efflux modulation and selective cell death induction. Phytomedicine. 2016;23(9):968-978. View Source
• [2] Matos AM, Reis M, Duarte N, et al. Jatrophane diterpenes and cancer multidrug resistance--ABCB1 efflux modulation and selective cell death induction. Phytomedicine. 2016;23(9):968-978. View Source
• [3] Matos AM, Reis M, Duarte N, et al. Jatrophane diterpenes and cancer multidrug resistance--ABCB1 efflux modulation and selective cell death induction. Phytomedicine. 2016;23(9):968-978. View Source
• [4] Yang H, Mamatjan A, Tang D, Aisa HA. Jatrophane diterpenoids as multidrug resistance modulators from Euphorbia sororia. Bioorg Chem. 2021;112:104989. View Source
• [5] Yang H, Mamatjan A, Tang D, Aisa HA. Jatrophane diterpenoids as multidrug resistance modulators from Euphorbia sororia. Bioorg Chem. 2021;112:104989. View Source
• [6] Yang H, Mamatjan A, Tang D, Aisa HA. Jatrophane diterpenoids as multidrug resistance modulators from Euphorbia sororia. Bioorg Chem. 2021;112:104989. View Source